Methyl 5-bromo-4-cyano-2-nitrobenzoate

• IUPAC Name: methyl 5-bromo-4-cyano-2-nitrobenzoate
• InChI: InChI=1S/C9H5BrN2O4/c1-16-9(13)6-3-7(10)5(4-11)2-8(6)12(14)15/h2-3H,1H3
• InChI Key: XRGKSIIIKBWRBK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C(=C1)Br)C#N)[N+](=O)[O-]
• Molecular Formula: C9H5BrN2O4
• Molecular Weight: 285.05 g/mol
• CAS No.: 1805021-25-3

Description

“Methyl 5-bromo-4-cyano-2-nitrobenzoate” is a complex organic compound. It contains a methyl ester group (-COOCH3), a bromo group (-Br), a cyano group (-CN), and a nitro group (-NO2) attached to a benzene ring. These functional groups suggest that this compound could be involved in various chemical reactions.

Synthesis Analysis

While the exact synthesis pathway for this compound isn’t available, similar compounds are often synthesized through electrophilic aromatic substitution reactions. For instance, the nitro group could be introduced through nitration, the bromo group through bromination, and the cyano group through a cyanation reaction. The methyl ester group could be introduced through esterification.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzene ring, with the various substituents (bromo, cyano, nitro, and methyl ester groups) attached at the 2nd, 4th, 5th, and carboxylate positions, respectively.

Chemical Reactions Analysis

The compound could potentially undergo various reactions due to the presence of its functional groups. For example, the nitro group could be reduced to an amine, the bromo group could participate in nucleophilic substitution reactions, and the cyano group could be hydrolyzed to a carboxylic acid.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar nitro, cyano, and ester groups would likely make this compound relatively polar. Its melting and boiling points would be expected to be relatively high due to the presence of these polar groups.

Mechanism of Action

The mechanism of action of this compound would depend on its application. For instance, if used as a synthetic intermediate, its reactivity would be dictated by the properties of its functional groups.

Safety and Hazards

While specific safety and hazard data for this compound isn’t available, compounds with similar functional groups can pose hazards. For example, nitro compounds can be explosive, bromo compounds can be irritants, and cyano compounds can release toxic hydrogen cyanide gas under certain conditions.

Future Directions

The future directions for the study of this compound would likely depend on its potential applications. It could be of interest in the development of new synthetic methodologies, or as a building block for the synthesis of more complex molecules.